Cas no 65039-09-0 (1-Ethyl-3-methylimidazolium chloride)

• Product name: 1-Ethyl-3-methylimidazolium chloride
• CAS No: 65039-09-0
• MF: C₆H₁₁ClN₂
• MW: 146.6179
• MDL: MFCD00074843
• CID: 58270
• PubChem ID: 2734160

1-Ethyl-3-methylimidazolium chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium chloride
• 1-Ethyl-3-methyl-1H-imidazolium chloride
• 1-Ethyl-3-methylimidazolium Chloride [for Molten Salt]
• 1-Ethyl-3-methyl-1H-imidazol-3-ium chloride
• 1-ethyl-3-methylimidazol-3-ium,chloride
• 1-Methyl-3-ethylimidazolinium chloride
• N-Methyl-N′-ethylimidazolium chloride
• EMIC
• Basionics® ST 80
• 1H-Imidazolium,1-ethyl-3-methyl-, chloride (9CI)
• 1-Methyl-3-ethylimidazolium chloride
• 3-Ethyl-1-methylimidazolium chloride
• N-Methyl-N'-ethylimidazolium chloride
• [EMIM]Cl
• PH90AQ1E93
• 1-Ethyl-3-methylimidazoliumchloride
• 1-ethyl-3-methylimidazol-3-ium chloride
• Emim-Cl
• EMIMCl
• Basionics® ST 80
• DSSTox_CID_21180
• DSSTox_RID_79639
• DSSTox_GSID_41180
• KSC495K3R
• BMQZYMYBQZGEEY-UHFFFAOYSA-M
• 1
• SY012923
• CHEMBL3184109
• 1-Ethyl-3-methylimidazolium chloride, dry
• 1-Ethyl-3-methylimidazolium chloride, dry, >=98.0% (T)
• AC1322
• Tox21_200577
• MFCD00074843
• E0490
• UNII-PH90AQ1E93
• DTXCID9021180
• EC 613-739-4
• 1-Ethyl-3-methylimidazolium chloride, melt
• 65039-09-0
• 1-Ethyl-3-methylimidazolium chloride, >99%
• NCGC00258131-01
• SCHEMBL194563
• 1H-Imidazolium, 3-ethyl-1-methyl-, chloride (1:1)
• 1-Ethyl 3-methylimidazolium chloride
• 1-n-ethyl-3-methylimidazolium chloride
• EN300-209365
• 1-Ethyl-3-methylimidazolium chloride [EMIm]Cl
• 1-Ethyl-3-methylimidazolium chloride, 98%
• 1-Ethyl-3-methylimidazolium chloride (for molten salt)
• CAS-65039-09-0
• 3-ethyl-1-methyl-1H-imidazol-3-ium chloride (Ionic liquid)
• AKOS025310604
• AS-14382
• 1-ethyl-3-methyl-imidazolium chloride
• AKOS015898042
• 1-ethyl-3-methyl-1H-imidazol-3-iumchloride
• DTXSID1041180
• Q4545778
• 1-Ethyl-3-methylimidazolium chloride, >=95%
• 3-Ethyl-1-methyl-1H-imidazol-3-ium chloride
• 1-ethyl-3methylimidazolium chloride
• CS-W016350
• 1-ethyl-3-methylimidazol-3-ium;chloride
• CHEBI:61327

• MDL： MFCD00074843
• Inchi： 1S/C6H11N2.ClH/c1-3-8-5-4-7(2)6-8;/h4-6H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： BMQZYMYBQZGEEY-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C([H])=C([H])[N+](C([H])([H])[H])=C1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 146.06100
• Monoisotopic Mass: 146.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 8.8
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light brown solid.
• Density: 1.1651
• Melting Point: 77-79 °C (lit.)
• Boiling Point: No data available
• Flash Point: Fahrenheit: 366.8 ° f < br / > Celsius: 186 ° C < br / >
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Very hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 8.81000
• LogP: -2.66350
• Sensitiveness: Hygroscopic
• Solubility: Not determined.
• Vapor Pressure: No data available

1-Ethyl-3-methylimidazolium chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26-S57-S45-S37/39-S29
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38; R51/53
• Storage Condition：Argon filled storage
• TSCA：Yes
• Safety Term：S26;S29;S37/39;S45;S57

1-Ethyl-3-methylimidazolium chloride Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Ethyl-3-methylimidazolium chloride

1-Ethyl-3-Methylimidazolium Chloride (CAS No 65039-09-0): A Comprehensive Overview

The compound 1-Ethyl-3-Methylimidazolium Chloride (CAS No 65039-09-0) is a significant member of the imidazolium salts family, widely recognized for its unique chemical properties and diverse applications in various fields. This ionogel precursor has garnered considerable attention in recent years due to its exceptional ability to form stable ionogels, which are utilized in advanced materials science and electrochemical systems.

Imidazolium salts are a class of compounds characterized by their imidazole ring structure, which imparts a range of functional properties. The 1-Ethyl-3-Methylimidazolium Chloride derivative, in particular, exhibits a high degree of thermal stability and excellent solubility in polar solvents, making it ideal for applications in ionogel synthesis. Recent studies have demonstrated that the incorporation of this compound into ionogels significantly enhances their mechanical strength and electrochemical performance, paving the way for innovative applications in energy storage devices such as supercapacitors and batteries.

The synthesis of 1-Ethyl-3-Methylimidazolium Chloride typically involves a two-step process: the formation of the imidazole ring followed by alkylation to introduce the ethyl and methyl substituents. Researchers have explored various optimization strategies to improve the yield and purity of this compound, including the use of different catalysts and reaction conditions. These advancements have not only streamlined the production process but also reduced costs, making this compound more accessible for industrial applications.

In terms of applications, 1-Ethyl-3-Methylimidazolium Chloride has found extensive use in the development of ionogels for electrochemical devices. These materials combine the advantages of both polymers and ionic liquids, offering high conductivity and mechanical flexibility. Recent breakthroughs have highlighted the potential of these ionogels as solid-state electrolytes in lithium-ion batteries, where they exhibit superior performance compared to traditional liquid electrolytes.

Beyond ionogels, 1-Ethyl-3-Methylimidazolium Chloride has also been employed as a phase transfer catalyst in organic synthesis reactions. Its ability to facilitate the transfer of ions between immiscible phases has made it invaluable in asymmetric catalysis and enantioselective reactions. This property has been leveraged in the pharmaceutical industry to streamline the production of chiral compounds, which are critical components in drug development.

Recent research has also explored the use of 1-Ethyl-3-Methylimidazolium Chloride in bio-inspired materials and soft robotics. By incorporating this compound into stimuli-responsive hydrogels, scientists have developed materials that can undergo shape changes in response to external stimuli such as temperature or pH levels. These advancements hold promise for applications in drug delivery systems and artificial muscles.

In conclusion, 1-Ethyl-3-Methylimidazolium Chloride (CAS No 65039-09-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, continue to drive innovation in materials science, electrochemistry, and biotechnology. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility and contribute to groundbreaking technological advancements.